Cas no 155306-02-8 (Propanedioic acid, (phenylmethylene)-, bis(1-methylethyl) ester)

• Product name: Propanedioic acid, (phenylmethylene)-, bis(1-methylethyl) ester
• CAS No: 155306-02-8
• MF: C₁₆H₂₀O₄
• MW: 276.328
• CID: 2779441
• PubChem ID: 250543

Propanedioic acid, (phenylmethylene)-, bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13810256
• NSC70048
• Propanedioic acid, (phenylmethylene)-, bis(1-methylethyl) ester
• NSC-70048
• DTXCID10241780
• DTXSID30290634
• 155306-02-8

• Inchi： InChI=1S/C16H20O4/c1-11(2)19-15(17)14(16(18)20-12(3)4)10-13-8-6-5-7-9-13/h5-12H,1-4H3
• InChI Key： IWBRIUOCFWJGPP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 276.13615911Da
• Monoisotopic Mass: 276.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 3.8